Cas no 58976-18-4 (Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-)

Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio- structure
58976-18-4 structure
Product Name:Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-
CAS No:58976-18-4
MF:C14H20N6O5S
MW:384.410800933838
CID:340299
PubChem ID:193
Update Time:2025-04-19

Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-S-(3-amino-3-carboxypropyl)-5'-thio-
    • S-ADENOSYL-D,L-HOMOCYSTEINE
    • SY357809
    • FT-0661430
    • S-(5''-Adenosyl)-D-homocysteine
    • 2-amino-4-[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulanyl]butanoic acid
    • 58976-18-4
    • SAH (S-Adenosylhomocysteine)
    • SAH;S-(5'-adenosyl)-L-homocysteine;S-adenosylhomocysteine;5'-Deoxy-S-Adenosyl-L-Homocystmine
    • CHEBI:181457
    • S-adenosyl-dl-homocysteine
    • 53276-26-9
    • (2S)-2-amino-4-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
    • SCHEMBL12436336
    • BCP31730
    • 2-Amino-4-({[5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl}sulfanyl)butanoic acid (non-preferred name)
    • (S)-2-Amino-4-[[[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxy-2-tetrahydrofuryl]methyl]thio]butanoic Acid
    • DTXSID90862497
    • 5-DEOXY-S-ADENOSYL-L-HOMOCYSTEINE
    • Inchi: 1S/C14H20N6O5S/c15-6(14(23)24)1-2-26-3-7-9(21)10(22)13(25-7)20-5-19-8-11(16)17-4-18-12(8)20/h4-7,9-10,13,21-22H,1-3,15H2,(H,23,24)(H2,16,17,18)
    • InChI Key: ZJUKTBDSGOFHSH-UHFFFAOYSA-N
    • SMILES: S(CCC(C(=O)O)N)CC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 384.1218
  • Monoisotopic Mass: 384.12158893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 208Ų

Experimental Properties

  • PSA: 182.63
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